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Compound of Interest

Compound Name: 6-Thiofucose Pentaacetate

Cat. No.: B15293906

An In-depth Examination of the Chemical Structure, Properties, and Applications of a Key
Metabolic Glycoengineering Agent

Introduction

6-Thiofucose Pentaacetate is a peracetylated derivative of 6-thiofucose, a synthetic analog of
L-fucose. Its primary application lies in the field of metabolic glycoengineering, a powerful
technique that enables the introduction of modified sugars into cellular glycans. The
peracetylated form enhances cell permeability, allowing the thiofucose moiety to be efficiently
delivered into cells. Once inside, it is deacetylated and incorporated into fucosylated glycans
through the fucose salvage pathway. The presence of the thiol group provides a unique
chemical handle for bioorthogonal conjugation, making it a valuable tool for researchers in cell
biology and drug development, particularly for the creation of antibody-drug conjugates
(ADCs). This guide provides a comprehensive overview of the chemical structure, properties,
and experimental applications of 6-Thiofucose Pentaacetate.

Chemical Structure and Properties

The chemical structure of 6-Thiofucose Pentaacetate is characterized by a fucose core with
the hydroxyl groups at positions 1, 2, 3, and 4 acetylated, and the 6-hydroxyl group replaced by
a thioacetyl group.
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Synonyms: (3S,4R,5S,6R)-6-((Acetylthio)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl
tetraacetate, 1,2,3,4,6-pentaacetate-6-thio-L-Galactopyranose|[1]

Table 1: Physicochemical Properties of 6-Thiofucose Pentaacetate

Property Value Source
CAS Number 1456696-03-9 [1]
Molecular Formula C16H22010S [1]
Molecular Weight 406.405 g/mol [1]
Appearance Neat [1]
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Synthesis

A general one-pot method for the synthesis of per-O-acetylated thioglycosides from
unprotected reducing sugars has been reported. This procedure involves the sequential per-O-
acetylation and thioglycosidation catalyzed by BF3-OEt2. While a specific protocol for 6-
Thiofucose Pentaacetate is not detailed in the available literature, this general method
provides a viable synthetic route.

Biological Activity and Applications

The primary biological application of 6-Thiofucose Pentaacetate is in metabolic
glycoengineering. The peracetylated form allows for efficient passage across the cell
membrane. Intracellular esterases are believed to remove the acetyl groups, liberating 6-
thiofucose. This modified sugar can then enter the fucose salvage pathway, leading to its
incorporation into cellular glycans.
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The key utility of this incorporation lies in the introduction of a reactive thiol group onto the cell
surface or on specific glycoproteins. This thiol group can then be used for bioorthogonal "click"
chemistry reactions, such as maleimide chemistry, to attach probes, imaging agents, or
therapeutic payloads like cytotoxic drugs for the generation of antibody-drug conjugates
(ADCs).

Signaling Pathway and Metabolic Incorporation

The metabolic incorporation of 6-Thiofucose Pentaacetate into cellular glycans follows the
fucose salvage pathway. The following diagram illustrates the key steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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